
Application Note: Computational Docking of
Boisiris to Olfactory Receptor Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boisiris

Cat. No.: B13794744 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the computational docking of Boisiris,

a synthetic woody fragrance molecule, to homology models of human olfactory receptors

(ORs). Olfactory receptors, which belong to the G protein-coupled receptor (GPCR)

superfamily, are the primary targets for odorant molecules.[1][2][3] Due to the scarcity of

experimentally determined OR structures, computational methods like homology modeling and

molecular docking are indispensable for investigating ligand-receptor interactions.[3][4][5] This

guide outlines the complete workflow, from receptor model construction and ligand preparation

to the execution of docking simulations and analysis of the results. The provided protocols and

data serve as a comprehensive resource for researchers studying olfaction, designing novel

fragrances, or exploring the extranasal functions of ORs.[6]

Boisiris: Physicochemical Properties
Boisiris is a rich, woody chemical with distinct orris, ambery, and tobacco notes, primarily used

as a heart note in fine perfumery.[7][8][9][10] Its bicyclic framework is thought to create specific

binding pockets that are recognized by olfactory receptors responsible for its characteristic

scent profile.[11]

Table 1: Physicochemical Properties of Boisiris
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Property Value Reference

IUPAC Name

(1S,5R)-2-ethoxy-2,6,6-
trimethyl-9-
methylidenebicyclo[3.3.1]n
onane

[7]

CAS Number 68845-00-1 [9][12][13][14]

Molecular Formula C₁₅H₂₆O [7][9][14]

Molecular Weight 222.37 g/mol [7][9][14]

Odor Profile
Woody, Orris, Ambery,

Tobacco
[8][10][15][16][17]

Log P > 6 [9][14]

| Flash Point | 94 °C (201 °F) |[12] |

The Olfactory Signaling Pathway
The perception of smell begins when an odorant molecule, such as Boisiris, binds to an

olfactory receptor (OR) located on the cilia of olfactory sensory neurons.[18][19] This binding

event triggers a conformational change in the OR, activating an intracellular signaling cascade

mediated by a specialized G-protein, Golf.[2][19] The activated Golf stimulates adenylyl

cyclase, which converts ATP into cyclic AMP (cAMP).[1][2][18] The subsequent increase in

cAMP concentration opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of

Na⁺ and Ca²⁺ ions.[2][18][19] This influx depolarizes the neuron, generating an action potential

that transmits the signal to the olfactory bulb in the brain.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b13794744?utm_src=pdf-body-img
https://www.benchchem.com/product/b13794744?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13794744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Reactome | Olfactory Signaling Pathway [reactome.org]

2. researchgate.net [researchgate.net]

3. Modeling of Olfactory Receptors | Springer Nature Experiments
[experiments.springernature.com]

4. Computational modelling of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Olfactory receptor - Wikipedia [en.wikipedia.org]

6. Machine Learning-Based Modeling of Olfactory Receptors in Their Inactive State: Human
OR51E2 as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]

7. Boisiris|Woody Orris Aroma Chemical|RUO [benchchem.com]

8. Boisiris™ | Givaudan [givaudan.com]

9. ScenTree - Boisiris® (CAS N° 68845-00-1) [scentree.co]

10. woody nonane (ethoxy), 68845-00-1 [thegoodscentscompany.com]

11. Buy Boisiris [smolecule.com]

12. vigon.com [vigon.com]

13. dailychem.bocsci.com [dailychem.bocsci.com]

14. ScenTree - Boisiris® (N° CAS 68845-00-1) [scentree.co]

15. perfumiarz.com [perfumiarz.com]

16. Boisiris (Giv) - Hekserij [eng.hekserij.nl]

17. perfumersworld.com [perfumersworld.com]

18. journals.physiology.org [journals.physiology.org]

19. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Computational Docking of Boisiris to
Olfactory Receptor Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13794744#computational-docking-of-boisiris-to-
olfactory-receptor-models]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

http://reactome.org/content/detail/R-HSA-381753
https://www.researchgate.net/figure/A-schematic-diagram-of-olfactory-signal-transduction-Olfactory-signal-transduction_fig2_233787858
https://experiments.springernature.com/articles/10.1007/978-1-0716-2974-1_10
https://experiments.springernature.com/articles/10.1007/978-1-0716-2974-1_10
https://pubmed.ncbi.nlm.nih.gov/40441539/
https://en.wikipedia.org/wiki/Olfactory_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC10207261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10207261/
https://www.benchchem.com/product/B13794744
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/boisiristm
https://www.scentree.co/en/Boisiris%C2%AE.html
https://www.thegoodscentscompany.com/data/rw1052361.html
https://www.smolecule.com/products/s14339975
https://www.vigon.com/product/boisiris/
https://dailychem.bocsci.com/product/boisiris-cas-68845-00-1-221271.html
https://www.scentree.co/fr/Boisiris%C2%AE.html
https://perfumiarz.com/products/boisiris
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/boisiris-giv/
https://www.perfumersworld.com/view.php?pro_id=3WI00384
https://journals.physiology.org/doi/full/10.1152/nips.1507.2003
https://www.ncbi.nlm.nih.gov/books/NBK11039/
https://www.ncbi.nlm.nih.gov/books/NBK11039/
https://www.benchchem.com/product/b13794744#computational-docking-of-boisiris-to-olfactory-receptor-models
https://www.benchchem.com/product/b13794744#computational-docking-of-boisiris-to-olfactory-receptor-models
https://www.benchchem.com/product/b13794744#computational-docking-of-boisiris-to-olfactory-receptor-models
https://www.benchchem.com/product/b13794744#computational-docking-of-boisiris-to-olfactory-receptor-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13794744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13794744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13794744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

